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Compound of Interest

Compound Name: 2,4-Dibromotoluene

Cat. No.: B1294801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 31543-75-6[1][2][3]

This technical guide provides an in-depth overview of 2,4-Dibromotoluene, a halogenated

aromatic compound with significant applications in organic synthesis and as an intermediate in

various industries. This document outlines its chemical and physical properties, provides a

representative synthetic protocol, and details its key chemical reactions.

Core Properties of 2,4-Dibromotoluene
2,4-Dibromotoluene is a derivative of toluene where two hydrogen atoms on the aromatic ring

have been substituted by bromine atoms at the 2 and 4 positions. It is a colorless to pale yellow

liquid under standard conditions.[4]

Physicochemical Data
The key physical and chemical properties of 2,4-Dibromotoluene are summarized in the table

below for easy reference and comparison.
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Property Value

CAS Number 31543-75-6

Molecular Formula C₇H₆Br₂[1][3][4]

Molecular Weight 249.93 g/mol [3][4]

Appearance Colorless to pale yellow liquid[4]

Boiling Point 243 °C

Melting Point -10 °C

Density 1.850 g/mL

Solubility
Insoluble in water; Soluble in organic solvents

like ethanol, ether, and benzene.[4]

Refractive Index 1.601

Flash Point 109 °C

Synthesis of 2,4-Dibromotoluene: An Experimental
Protocol
While various methods for the bromination of toluene exist, achieving specific disubstitution at

the 2 and 4 positions requires careful control of reaction conditions. A common approach

involves the diazotization of a corresponding aminotoluene followed by a Sandmeyer-type

reaction. Below is a representative protocol for the synthesis of 2,4-Dibromotoluene, adapted

from general procedures for the synthesis of brominated aromatic compounds.

Materials:

2-Amino-4-bromotoluene

Hydrobromic acid (48%)

Sodium nitrite

Copper(I) bromide
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Ice

Diethyl ether

Sodium hydroxide solution

Anhydrous magnesium sulfate

Procedure:

Diazotization: A solution of 2-Amino-4-bromotoluene in aqueous hydrobromic acid is

prepared in a flask and cooled to 0-5 °C in an ice bath.

A chilled aqueous solution of sodium nitrite is added dropwise to the stirred solution of the

aminotoluene salt. The temperature is strictly maintained below 5 °C to ensure the stability of

the resulting diazonium salt. The addition is continued until a slight excess of nitrous acid is

detected (e.g., with starch-iodide paper).

Sandmeyer Reaction: In a separate flask, a solution of copper(I) bromide in hydrobromic

acid is prepared and cooled.

The cold diazonium salt solution is slowly added to the stirred cuprous bromide solution. A

vigorous evolution of nitrogen gas will be observed. The reaction mixture is then allowed to

warm to room temperature and may be gently heated to ensure completion.

Work-up and Purification: The reaction mixture is steam distilled. The organic layer of the

distillate is separated, washed with sodium hydroxide solution to remove any acidic

impurities, and then with water.

The crude 2,4-Dibromotoluene is dried over anhydrous magnesium sulfate.

The final product is purified by fractional distillation under reduced pressure.

Chemical Reactivity and Mechanisms
The bromine atoms on the aromatic ring of 2,4-Dibromotoluene can participate in a variety of

chemical transformations, most notably nucleophilic aromatic substitution reactions.
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Nucleophilic Aromatic Substitution (SNAr)
The bromine atoms in 2,4-Dibromotoluene can act as leaving groups and be displaced by

strong nucleophiles. This reaction is generally facilitated by the presence of electron-

withdrawing groups on the aromatic ring, which stabilize the negatively charged intermediate (a

Meisenheimer complex). While 2,4-Dibromotoluene itself is not strongly activated, under

forcing conditions or with very strong nucleophiles, substitution can occur.

The general mechanism for an SNAr reaction is a two-step addition-elimination process:

Addition: The nucleophile attacks the carbon atom bearing a bromine atom, leading to the

formation of a resonance-stabilized carbanion intermediate known as a Meisenheimer

complex.

Elimination: The leaving group (bromide ion) is expelled, and the aromaticity of the ring is

restored.

Caption: General mechanism of Nucleophilic Aromatic Substitution (SNAr).

Applications in Synthesis
2,4-Dibromotoluene serves as a versatile building block in organic synthesis. Its two bromine

atoms can be selectively functionalized to introduce a variety of substituents, making it a

valuable precursor for the synthesis of more complex molecules. It is used as an intermediate

in the production of pharmaceuticals, agrochemicals, dyes, and polymers.[4] For example, it

can be a starting material for the synthesis of various drugs, including antidepressants and

antihistamines.[4] In the agrochemical industry, it is utilized in the production of pesticides and

herbicides.[4]

Safety and Handling
2,4-Dibromotoluene is a chemical that should be handled with appropriate safety precautions

in a well-ventilated laboratory fume hood. It is known to cause skin and serious eye irritation.[3]

Personal protective equipment, including safety goggles, gloves, and a lab coat, should be

worn when handling this compound. It is sensitive to light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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